Cas no 24809-90-3 (D-Alanine,N-(aminocarbonyl)-)

• Product Name: D-Alanine,N-(aminocarbonyl)-
• CAS No: 24809-90-3
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• CID: 240979
• Update Time: 2024-01-26

D-Alanine,N-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(aminocarbonyl)-
• N-carbamyl-D-alanine
• Alanine,N-carbamoyl-, D- (8CI)
• D-2-Ureidopropionic acid
• N-Carbamoyl-(R)-alanine
• N-Carbamoyl-D-alanine
• D-Alanine, N-(aminocarbonyl)- (9CI)
• D-Alanine, N-(aminocarbonyl)-

• Inchi： 1S/C4H8N2O3/c1-2(3(7)8)6-4(5)9/h2H,1H3,(H,7,8)(H3,5,6,9)/t2-/m1/s1
• InChI Key： LUSWEUMSEVLFEQ-UWTATZPHSA-N
• SMILES： C(O)(=O)[C@@H](C)NC(N)=O

Computed Properties

• Exact Mass: 132.05354
• Monoisotopic Mass: 132.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 304.2±34.0 °C(Predicted)
• PSA: 92.42
• pka: 3.89±0.10(Predicted)